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Compound of Interest

Compound Name: Rifaximin

Cat. No.: B1679331

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients like Rifaximin is paramount. This guide provides
comprehensive, step-by-step procedures for personal protective equipment (PPE), handling,
storage, and disposal of Rifaximin in a laboratory setting.

Hazard Identification and Occupational Exposure

Rifaximin may cause irritation to the skin, eyes, and respiratory tract.[1] While comprehensive
toxicological properties have not been fully investigated, it is prudent to handle it as a
hazardous material.[1][2]

Occupational Exposure Limits:

Currently, there are no established occupational exposure limit values for Rifaximin, such as
the OSHA PEL, NIOSH REL, or ACGIH TLV.[1][2][3][4][5] Therefore, it is crucial to minimize
exposure through engineering controls and appropriate personal protective equipment.

Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the necessary level of PPE for the
specific procedures being performed. The following table summarizes the recommended PPE
for handling Rifaximin powder.[3][4][6][7]
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles.[3][4][6][7]

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.[3][4][6][7]

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile).[6][7] Fire/flame
resistant and impervious

clothing should be worn.[6][7]

Gloves must be inspected prior
to use and proper removal

technique should be followed.

[3]7]

Respiratory Protection

A full-face particle respirator is
recommended if a risk
assessment shows it is
necessary, particularly where

dust formation is possible.[3][6]

[7]

Use a full-face particle
respirator type N100 (US) or
type P3 (EN 143).[3] For
nuisance levels of dust, a type
N95 (US) or type P1 (EN 143)

dust mask may be sufficient.[1]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Rifaximin

and ensuring the safety of laboratory personnel.

Safe Handling Procedures:

e Ventilation: Handle Rifaximin in a well-ventilated area, preferably in a chemical fume hood

to avoid dust formation and inhalation.[4][6][7]

» Avoid Contact: Take precautions to avoid contact with skin and eyes.[4][6][7] Do not breathe

dust, fumes, gas, or vapors.[4][6][7]

e Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[6][7]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[4][5] Do not eat, drink, or smoke in the handling area.[4]

Storage Conditions:
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Store in a tightly closed container.[3][6][7]

Keep in a dry, cool, and well-ventilated place.[6][7]

Recommended storage temperature is between 15 and 30 degrees Celsius (59 and 86

degrees Fahrenheit).[8] Some sources may recommend long-term storage at 2-8°C.[3][4]

Emergency Procedures

Keep away from incompatible materials and sources of ignition.[4][7]

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][4] Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[3] Remove contaminated
clothing.[2] Seek medical attention if irritation

persists.[2]

Inhalation

Move the person to fresh air.[3][4] If not
breathing, give artificial respiration.[3] Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with
water.[7] Never give anything by mouth to an
unconscious person.[3][4][7] Seek immediate

medical attention.[4]

Fire

Use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam to extinguish.[3][6][7]

Wear a self-contained breathing apparatus and
full protective gear.[3][4][6][7]
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Spill Response Workflow

A clear and logical workflow is essential for responding to a Rifaximin spill safely and
effectively.
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Rifaximin Spill Response Workflow
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Disposal Plan

Proper disposal of Rifaximin and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

o Collection: Collect waste Rifaximin and any contaminated materials (e.g., gloves, absorbent
pads, paper towels) in a designated, sealed, and properly labeled hazardous waste
container.[7][9] Do not crush tablets or capsules.[9]

 Inactivation (if applicable): For trace amounts on surfaces, decontamination may be
necessary. The specific method should be determined in consultation with safety data sheets
and institutional guidelines.

» Storage of Waste: Store the sealed waste container in a secure, designated hazardous
waste accumulation area, away from incompatible materials.

o Disposal: Dispose of the hazardous waste through a licensed and approved waste disposal
contractor.[7] All disposal activities must be in accordance with local, state, and federal
regulations.[7] Do not dispose of Rifaximin down the drain or in the regular trash unless
specifically instructed by your institution's environmental health and safety department.[7][10]

For unused or expired medication in a clinical or household setting, medication take-back
programs are the preferred method of disposal.[8][10][11] If such programs are not available,
mix the medication with an undesirable substance like coffee grounds or cat litter, place it in a
sealed bag, and dispose of it in the household trash.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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